Cas no 2172074-59-6 (tert-butyl 3-hydroxy-3-1-(hydroxymethyl)-2-methylcyclopropylazetidine-1-carboxylate)

• Product Name: tert-butyl 3-hydroxy-3-1-(hydroxymethyl)-2-methylcyclopropylazetidine-1-carboxylate
• CAS No: 2172074-59-6
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• CID: 5567370
• PubChem ID: 165594250
• Update Time: 2025-11-02

tert-butyl 3-hydroxy-3-1-(hydroxymethyl)-2-methylcyclopropylazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2172074-59-6
• EN300-1632269
• tert-butyl 3-hydroxy-3-[1-(hydroxymethyl)-2-methylcyclopropyl]azetidine-1-carboxylate
• tert-butyl 3-hydroxy-3-1-(hydroxymethyl)-2-methylcyclopropylazetidine-1-carboxylate

• Inchi： 1S/C13H23NO4/c1-9-5-12(9,8-15)13(17)6-14(7-13)10(16)18-11(2,3)4/h9,15,17H,5-8H2,1-4H3
• InChI Key： CSGVOEXUCZJYGJ-UHFFFAOYSA-N
• SMILES： OC1(CN(C(=O)OC(C)(C)C)C1)C1(CO)CC1C

Computed Properties

• Exact Mass: 257.16270821g/mol
• Monoisotopic Mass: 257.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 70Ų

Additional information on tert-butyl 3-hydroxy-3-1-(hydroxymethyl)-2-methylcyclopropylazetidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-hydroxy-3-[1-(hydroxymethyl)-2-methylcyclopropyl]azetidine-1-carboxylate (CAS No. 2172074-59-6)

The compound tert-butyl 3-hydroxy-3-[1-(hydroxymethyl)-2-methylcyclopropyl]azetidine-1-carboxylate (CAS No. 2172074-59-6) is a highly specialized intermediate in organic synthesis, particularly in the pharmaceutical and agrochemical industries. Its unique structure, featuring both azetidine and cyclopropyl moieties, makes it a valuable building block for the development of novel bioactive molecules. The presence of hydroxyl and hydroxymethyl functional groups further enhances its reactivity, enabling diverse chemical modifications.

In recent years, the demand for tert-butyl-protected compounds like this has surged due to their stability and versatility in multi-step syntheses. Researchers and manufacturers are increasingly focusing on sustainable synthesis methods, aligning with global trends in green chemistry. This compound’s potential applications in drug discovery—especially for central nervous system (CNS) targets—have sparked significant interest, as evidenced by its frequent appearance in patent literature.

The azetidine ring in this molecule is particularly noteworthy, as this four-membered nitrogen heterocycle is gaining attention for its role in improving drug bioavailability and metabolic stability. With the rise of AI-driven drug design, compounds like CAS 2172074-59-6 are being computationally screened for novel therapeutic applications, including enzyme inhibition and receptor modulation. Its sterically hindered tert-butyl group also contributes to selective reactions, a feature highly valued in asymmetric synthesis.

From a technical perspective, the synthesis of tert-butyl 3-hydroxy-3-[1-(hydroxymethyl)-2-methylcyclopropyl]azetidine-1-carboxylate often involves catalytic cyclopropanation and protective group strategies. These methods are frequently optimized for high-yield production, a critical factor for industrial-scale applications. Analytical techniques such as NMR spectroscopy and HPLC purity testing are essential for quality control, given the compound’s role in precision chemistry.

Market trends indicate growing inquiries about custom synthesis services for this compound, driven by pharmaceutical R&D pipelines. Frequently searched questions include: "How to purify tert-butyl azetidine derivatives?" and "Applications of cyclopropyl-azetidine hybrids in medicinal chemistry." These reflect the compound’s relevance in cutting-edge research. Additionally, its chiral centers make it a candidate for stereoselective catalysis, a hot topic in academic publications.

Regulatory compliance is another key consideration. While CAS 2172074-59-6 is not classified as hazardous, proper handling under GMP guidelines is recommended due to its use in pharmaceutical contexts. Storage conditions typically emphasize protection from moisture and oxidation, with inert atmospheres often employed for long-term stability.

In conclusion, tert-butyl 3-hydroxy-3-[1-(hydroxymethyl)-2-methylcyclopropyl]azetidine-1-carboxylate represents a convergence of structural complexity and synthetic utility. Its role in advancing small-molecule therapeutics and catalysis research ensures its continued prominence in chemical innovation. As high-throughput screening technologies evolve, this compound’s applications are likely to expand further, solidifying its position in modern organic chemistry.